Cas no 142217-81-0 (2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol)

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol structure

142217-81-0 structure

Product Name:2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol

CAS No:142217-81-0

Molecular Formula:C₂₆H₂₇N₅O₃

Molecular Weight:457.52428

MDL:MFCD11977291

CID:64712

PubChem ID:135565404

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Properties

Names and Identifiers

- 2-Amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)methyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one
- (1S,3R,4S)-2-amino-9-[4-(benzyloxy)-3-(benzyloxymethyl)-2-methylidene-cyclopentyl]-3H-purin-6-one
- Entecavir intermediate N8
- 2-Amino-1,9-dihydro-9-[(1S,3R,4S)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one
- 2-Amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)-methyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one
- 2-amino-9-((1S,3R,4S)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one
- 3’,5’-Di-O-benzyl Entecavir
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-
- Entecavir Intermediate VIII
- Entecavir N8
- 2-AMINO-9-((1S,3R,4S)-4-(BENZYLOXY)-3-(BENZYLOXYMETHYL)-2-METHYLENECYCLOPHENTYL)-1H-PURIN-6(9H)-ONE
- 3',5'-Di-O-benzyl Entecavir
- Entecavir E8
- Entecavir InterMediate N-1
- Entecavir InterMediate VIII IsoMer
- Entecavir-9
- 6H-Purin-6-one,2-amino-1,9-dihydro-9-[2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-,[1S-(1a,3a,4b)]-
- 2-amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-6H-Purin-6-one
- 2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol
- AKOS015896700
- 2-Amino-1,9-dihydro-9-(4-(benzyloxy)-3-(benzyloxymethyl)-2-methylene cyclopentyl)-6H-purine-6-one, (1S,3R,4S)-
- AM84385
- CS-0158057
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-((phenylmethoxy)methyl)cyclopentyl)-
- Q27280683
- UNII-IEC6P1L62X
- W-205570
- 2-amino-1,9-dihydro-9-((1s,3r,4s)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl)-6h-purin-6-one
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-; 3',5'-Di-O-Benzyl Entecavir; 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-, [1S-(1alpha,3alpha,4beta)]-
- 2-amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)methyl)-2-methylenecyclopentyl)-1,9-dihydro-6H-purin-6-one
- 142217-81-0
- IEC6P1L62X
- 2-Amino-1,9-dihydro-9-((1S,3R,4S)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylene cyclopentyl)-6H-purine-6-one
- SCHEMBL8781248
- AKOS025402354
- AC-8329
- 3',5'-Di-O-Benzylentecavir
- C72661
- C26H27N5O3
- 2-amino-9-[(1S,3R,4S)-2-methylidene-4-phenylmethoxy-3-(phenylmethoxymethyl)cyclopentyl]-1H-purin-6-one
- DS-18052
- MFCD11977291
- 2-AMINO-9-[(1S,3R,4S)-4-(BENZYLOXY)-3-[(BENZYLOXY)METHYL]-2-METHYLIDENECYCLOPENTYL]-1H-PURIN-6-ONE
- 2-Amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-6H-purin-6-one
- 2-amino-9-((1s,3r,4s)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl)-1h-purin-6(9h)-one
- +Expand
- MDL： MFCD11977291
- InChIKey： KROVOOOAPHSWCR-FKBYEOEOSA-N
- Inchi： 1S/C26H27N5O3/c1-17-20(15-33-13-18-8-4-2-5-9-18)22(34-14-19-10-6-3-7-11-19)12-21(17)31-16-28-23-24(31)29-26(27)30-25(23)32/h2-11,16,20-22H,1,12-15H2,(H3,27,29,30,32)/t20-,21-,22-/m0/s1
- SMILES： NC1=NC2=C(N=CN2[C@H]2C[C@H](OCC3=CC=CC=C3)[C@@H](COCC3=CC=CC=C3)C2=C)C(=O)N1

Computed Properties

Exact Mass: 457.21139g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 457.21139g/mol
Monoisotopic Mass: 457.21139g/mol
Topological Polar Surface Area: 104Å²
Heavy Atom Count: 34
Complexity: 762
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.20240
PSA: 108.05000
Refractive Index: 1.679
Density: 1.34

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Security Information

Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Signal Word：Warning

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Customs Data

HS CODE：29335990

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001IG6-250mg	6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-	142217-81-0	97%	250mg	$24.00	2024-06-20
A2B Chem LLC	AA69766-100mg	2-Amino-1,9-dihydro-9-[(1s,3r,4s)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl]-6h-purin-6-one	142217-81-0	97%	100mg	$24.00
Aaron	AR001IOI-100mg	6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-	142217-81-0	97%	100mg	$14.00
abcr	AB491722-250 mg	2-Amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)methyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one; .	142217-81-0		250MG	€152.00	2022-07-29
Ambeed	A383747-100mg	2-Amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)methyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one	142217-81-0	97%	100mg	$25.0	2024-08-03
Chemenu	CM132039-1g	2-amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)methyl)-2-methylenecyclopentyl)-1,9-dihydro-6H-purin-6-one	142217-81-0	95%	1g	$327	2021-08-05
ChemScence	CS-0158057-100mg	2-Amino-9-((1S,3R,4S)-4-(benzyloxy)-3-((benzyloxy)methyl)-2-methylenecyclopentyl)-1H-purin-6(9H)-one	142217-81-0	97.07%	100mg	$43.0	2022-04-27
eNovation Chemicals LLC	Y1041276-1g	6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-2-methylene-4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]cyclopentyl]-	142217-81-0	97%	1g	$240	2022-09-08
S e l l e c k ZHONG GUO	E0746-100mg	2-Amino-1,9-dihydro-9-[(1S,3R,4S)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one	142217-81-0		100mg	￥1302.21
TRC	D417550-10mg	3’,5’-Di-O-benzyl Entecavir	142217-81-0		10mg	$ 148.00	2023-09-07

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Synthesis

2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Suppliers

HU BEI YANG XIN YI YAO Technology Co., Ltd.

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2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol Related Literature

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142217-81-0 (2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol) Related Products

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Amadis Chemical Company Limited

(CAS:142217-81-0)2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol

Purity:99%

Quantity:5g

Price($):233.0

atkchemica

(CAS:142217-81-0)2-amino-9-[(1S,3R,4S)-4-(benzyloxy)-3-[(benzyloxy)methyl]-2-methylidenecyclopentyl]-9H-purin-6-ol

Purity:95%+

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